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Compound of Interest

Compound Name:

[3-

(trifluoromethyl)phenyl]methanesul

fonyl Chloride

Cat. No.: B156578 Get Quote

For immediate reference, this document outlines the essential safety protocols and step-by-

step procedures for the proper disposal of [3-(trifluoromethyl)phenyl]methanesulfonyl
Chloride (CAS No. 127162-96-3). This guide is intended for researchers, scientists, and drug

development professionals to ensure safe handling and disposal in a laboratory setting,

thereby minimizing risks to personnel and the environment.

Immediate Safety and Handling Precautions
[3-(trifluoromethyl)phenyl]methanesulfonyl Chloride is a corrosive and water-reactive solid

that can cause severe skin burns and eye damage.[1] It is also harmful if swallowed.[1] Due to

its reactivity with water, it may release toxic and corrosive gases upon contact with moisture.[2]

[3][4] Therefore, strict adherence to safety protocols is paramount.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene).

Eye Protection: Safety goggles and a face shield.

Body Protection: A chemical-resistant lab coat or apron.
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Respiratory Protection: Work should be conducted in a certified chemical fume hood.

Quantitative Data Summary
The following table summarizes key quantitative safety and physical data for [3-
(trifluoromethyl)phenyl]methanesulfonyl Chloride.

Property Value Source(s)

CAS Number 127162-96-3 [1][5][6][7]

Molecular Formula C₈H₆ClF₃O₂S [5][6][7]

Molecular Weight 258.65 g/mol [1][5][6]

Appearance White to off-white solid/powder [1][5]

Melting Point 54-62 °C [1][5]

Flash Point
125.1 °C (257.2 °F) - closed

cup
[1]

Hazard Class 8 (Corrosive) [6]

UN Number 3261 [6]

Hazard Codes

H302 (Harmful if swallowed),

H314 (Causes severe skin

burns and eye damage)

[1]

Storage Temperature 0-8°C, Room Temperature [5][6]

Experimental Protocols: Disposal Procedures
The proper disposal of [3-(trifluoromethyl)phenyl]methanesulfonyl Chloride depends on the

quantity and nature of the waste (i.e., residual amounts from cleaning glassware versus bulk

quantities).

For small amounts of uncontaminated [3-(trifluoromethyl)phenyl]methanesulfonyl Chloride,

a careful neutralization process can be performed by trained personnel in a controlled

environment. This procedure should be carried out in a chemical fume hood.
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Methodology:

Preparation: In a large beaker, prepare a cold solution of a weak base, such as a 5-10%

solution of sodium bicarbonate or sodium carbonate in water. Place the beaker in an ice bath

to manage the exothermic reaction.

Slow Addition: While vigorously stirring the basic solution, slowly and carefully add the

residual sulfonyl chloride dropwise. Caution: The reaction is exothermic and will produce gas

(CO₂). The rate of addition must be controlled to prevent excessive foaming and a rapid

temperature increase.

Reaction Completion: After the addition is complete, continue to stir the mixture in the ice

bath for at least one hour to ensure the reaction is complete.

pH Verification: Remove the beaker from the ice bath and allow it to warm to room

temperature. Test the pH of the aqueous solution to confirm it is neutral or slightly basic (pH

7-9). If it is still acidic, add more base.

Final Disposal: The neutralized aqueous solution should be transferred to a designated

"Aqueous Hazardous Waste" container for disposal according to your institution's guidelines.

Bulk quantities of [3-(trifluoromethyl)phenyl]methanesulfonyl Chloride and any materials

contaminated with it (e.g., spill cleanup materials, contaminated labware) must be treated as

hazardous waste. Do not attempt to neutralize bulk quantities.

Methodology:

Waste Segregation: Collect the waste in a designated "Halogenated Organic Waste"

container. Do not mix with non-halogenated waste.

Container and Labeling: Ensure the waste container is tightly sealed, properly labeled with

the full chemical name, and includes hazard symbols (Corrosive, Water-Reactive).

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials, particularly water and moisture.
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Professional Disposal: Arrange for the disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a certified waste management

company.

Spill Cleanup Procedures
In the event of a spill, immediate and appropriate action is crucial.

Evacuate: Clear all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: Wearing appropriate PPE, contain the spill with an inert, non-combustible absorbent

material such as sand, earth, or vermiculite. Do not use combustible materials like sawdust.

[8]

Collect: Carefully scoop the absorbed material into a designated hazardous waste container.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, and dispose of

the cleaning materials as hazardous waste.

Report: Inform your laboratory supervisor and institutional EHS office about the spill.

Mandatory Visualizations
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Disposal Workflow for [3-(trifluoromethyl)phenyl]methanesulfonyl Chloride
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Caption: Disposal workflow for [3-(trifluoromethyl)phenyl]methanesulfonyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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